Cas no 59291-73-5 (4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester)
59291-73-5 structure
Product Name:4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester
CAS No:59291-73-5
MF:C14H13NO5S
MW:307.321722745895
CID:339184
PubChem ID:12601459
Update Time:2025-04-19
4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester
- dimethyl 3-(4-methoxyphenyl)-1,2-thiazole-4,5-dicarboxylate
- DTXSID40504017
- 59291-73-5
-
- Inchi: 1S/C14H13NO5S/c1-18-9-6-4-8(5-7-9)11-10(13(16)19-2)12(21-15-11)14(17)20-3/h4-7H,1-3H3
- InChI Key: STFZINDIQPHGQK-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(C(=O)OC)C(C2C=CC(=CC=2)OC)=N1
Computed Properties
- Exact Mass: 307.05149
- Monoisotopic Mass: 307.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 74.72
4,5-Isothiazoledicarboxylic acid, 3-(4-methoxyphenyl)-, dimethyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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